Cas no 269078-70-8 (2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 269078-70-8
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• MDL: MFCD00671676
• CID: 4643501
• PubChem ID: 2756144
• Update Time: 2025-06-15

2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-N-cyclohexyl-glycine
• Fmoc-N-(cyclohexyl)Gly-OH
• 2-[cyclohexyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• Glycine, N-cyclohexyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 2-{cyclohexyl[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid
• 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• Fmoc-cyclohexyl-D-Gly-OH
• 269078-70-8
• Fmoc-N-(cyclohexyl)-glycine, AldrichCPR
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(cyclohexyl)amino)acetic acid
• UTJZEJWGYKUDBS-UHFFFAOYSA-N
• EN300-81377
• F79821
• fmoc-n-(cyclohexyl)-glycine
• {CYCLOHEXYL[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ACETIC ACID
• 2-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• SCHEMBL341372
• AKOS025312276
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(cyclohexyl)amino)aceticacid
• CS-0262084

• MDL： MFCD00671676
• Inchi： 1S/C23H25NO4/c25-22(26)14-24(16-8-2-1-3-9-16)23(27)28-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21H,1-3,8-9,14-15H2,(H,25,26)
• InChI Key： UTJZEJWGYKUDBS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1CCCCC1)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Introduction to 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic Acid (CAS No. 269078-70-8)

2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid, with the CAS number 269078-70-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid consists of a cyclohexyl group attached to an aminoacetic acid moiety, which is further functionalized with a methoxycarbonyl group linked to a fluorene ring. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions.

In recent years, there has been growing interest in the development of novel amino acid derivatives as pharmacological agents. These derivatives often serve as key intermediates in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. The presence of the fluorene moiety in 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid particularly makes it an intriguing candidate for further exploration, as fluorene-based compounds have shown promise in various biological assays.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the cyclohexyl group and the fluorene moiety may facilitate specific interactions with biological targets, thereby enhancing the efficacy and selectivity of potential drug candidates. This has led to increased interest in exploring its role in modulating enzyme activity and cellular processes.

Recent studies have begun to uncover the pharmacological profile of 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid. Initial investigations suggest that this compound exhibits inhibitory effects on certain enzymes, which could be exploited for therapeutic purposes. For instance, its ability to interact with proteases has been observed in preliminary assays, indicating potential applications in treating conditions where protease activity is dysregulated.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The methoxycarbonylation step, in particular, is critical for introducing the methoxycarbonyl group to the aminoacetic acid backbone. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorene ring in 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid not only contributes to its structural complexity but also enhances its photophysical properties. This makes it a suitable candidate for applications in imaging techniques and bioconjugation strategies, where fluorescence is a desirable attribute.

In conclusion, 2-cyclohexyl({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid represents a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.